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Compound of Interest

Compound Name: BAD (103-127) (human)

Cat. No.: B13906742

Welcome to the technical support center for the BAD (103-127) peptide. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on the use of this peptide, with a focus on understanding and mitigating potential off-target
effects. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed
experimental protocols, and data on the binding specificity of the BAD (103-127) peptide.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target activity of the BAD (103-127) peptide?

The BAD (103-127) peptide is a 25-amino acid sequence derived from the BH3 domain of the
pro-apoptotic protein BAD. Its primary on-target activity is to mimic the function of the full-length
BAD protein by binding to the hydrophobic groove of anti-apoptotic Bcl-2 family proteins,
thereby antagonizing their function.[1] This peptide has a reported high affinity for Bcl-xL.[2]

Q2: What are the known binding partners of the BAD (103-127) peptide within the Bcl-2 family?

The BAD BH3 peptide exhibits preferential binding to a subset of the anti-apoptotic Bcl-2 family
proteins. It interacts strongly with Bcl-2, Bel-xL, and Bcl-w.[3][4][5][6] Its binding to Mcl-1 and
Bfl-1/A1 is significantly weaker.[3] This selectivity is a key consideration when designing
experiments and interpreting results.

Q3: What are the potential off-target effects of the BAD (103-127) peptide?
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Off-target effects of BH3 mimetics can be broadly categorized into two types:

o "Off-target” effects within the Bcl-2 family: Due to the structural similarity of the BH3-binding
groove across anti-apoptotic proteins, the BAD (103-127) peptide can bind to multiple
members (Bcl-2, Bcl-xL, Bcl-w). While this is its intended mechanism, in an experiment
focused on a single Bcl-2 family member, binding to others could be considered an off-target
effect.

Non-specific cellular effects: At high concentrations, like other BH3 mimetics, the BAD (103-
127) peptide may induce cellular toxicity independent of the canonical Bax/Bak-dependent
apoptotic pathway. It is crucial to determine the optimal working concentration and to use
appropriate controls to verify the mechanism of action.

Q4: How can | control for off-target effects in my experiments?
Several control experiments are essential:

Use of mutant peptides: A scrambled or mutant version of the BAD (103-127) peptide that is
unable to bind to Bcl-2 family proteins can be used as a negative control to ensure that the
observed effects are sequence-specific.

Bax/Bak-deficient cell lines: To confirm that the peptide induces apoptosis through the
intrinsic pathway, experiments should be performed in parallel with cell lines deficient in the
pro-apoptotic effector proteins Bax and Bak.[7]

BH3 profiling: This technique can be used to assess the specific dependencies of your cell
line on different anti-apoptotic Bcl-2 family members, helping to interpret the effects of the
BAD peptide.[7][8][9]

Quantitative Data: Binding Affinity of BH3 Peptides

The following table summarizes the reported binding affinities (EC50 in nM) of various BH3
peptides, including BAD, to different anti-apoptotic Bcl-2 proteins. This data is crucial for
understanding the selectivity profile of the BAD (103-127) peptide.
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Peptide Bcl-xL Bcl-2 Mcl-1 Bcl-w Bfl-1/A1
BAD 200 200 >1000 230 >1000
BIM 5 5 11 14 14

BID 4 11 180 11 22
NOXAA >1000 >1000 90 >1000 110
PUMA 4 4 9 10 12

Data adapted from a study on BH3 peptide binding affinities. Values are EC50 in nM. Grayed
values are greater than 1 uM.[8]

Signaling Pathways and Experimental Workflows

To aid in experimental design and data interpretation, the following diagrams illustrate key
concepts and workflows related to the use of the BAD (103-127) peptide.
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Mechanism of Action of BAD (103-127) Peptide
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Troubleshooting Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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